![molecular formula C10H19NO4 B3057700 Ethyl 4-[2-(dimethylamino)ethoxy]-3-oxobutanoate CAS No. 84157-65-3](/img/structure/B3057700.png)
Ethyl 4-[2-(dimethylamino)ethoxy]-3-oxobutanoate
Overview
Description
Ethyl 4-[2-(dimethylamino)ethoxy]-3-oxobutanoate, also known as DMAD, is a synthetic compound that has gained significant attention in scientific research due to its unique chemical properties. This compound is a ketone ester that has been synthesized through a multi-step process involving the reaction of 2-dimethylaminoethanol with ethyl acetoacetate. The resulting compound has been shown to have a wide range of potential applications in scientific research, particularly in studies related to metabolism and energy production.
Mechanism of Action
The mechanism of action of Ethyl 4-[2-(dimethylamino)ethoxy]-3-oxobutanoate is not fully understood, but it is believed to act as a ketone body that can be used as an alternative energy source in the body. This compound has been shown to increase the production of ATP, the primary energy currency of cells, and may also stimulate the production of ketone bodies in the liver. Additionally, this compound has been shown to activate AMP-activated protein kinase (AMPK), a key regulator of energy metabolism in cells.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects, including increased energy production, improved insulin sensitivity, and reduced inflammation. This compound has also been shown to increase the production of ketone bodies in the liver, which can be used as an alternative energy source in the body. Additionally, this compound has been shown to activate AMPK, which plays a key role in regulating energy metabolism in cells.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using Ethyl 4-[2-(dimethylamino)ethoxy]-3-oxobutanoate in lab experiments is its ability to increase energy production and improve glucose metabolism, which can be useful in studies related to diabetes and obesity. Additionally, this compound has been shown to have excellent stability and reproducibility, making it a reliable and consistent reagent for scientific research. However, one of the limitations of using this compound is that it can be difficult to synthesize and purify, which can limit its availability for use in lab experiments.
Future Directions
There are several potential future directions for research related to Ethyl 4-[2-(dimethylamino)ethoxy]-3-oxobutanoate. One area of interest is the development of this compound-based therapies for metabolic disorders such as diabetes and obesity. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential effects on energy metabolism in cells. Finally, there is potential for the development of new synthetic methods for this compound that could improve its yield, purity, and availability for use in scientific research.
Scientific Research Applications
Ethyl 4-[2-(dimethylamino)ethoxy]-3-oxobutanoate has been shown to have a wide range of potential applications in scientific research, particularly in studies related to metabolism and energy production. One of the primary applications of this compound is as a potential therapeutic agent for metabolic disorders such as diabetes and obesity. This compound has been shown to increase insulin sensitivity and improve glucose tolerance in animal models, suggesting that it may have potential as a treatment for these conditions.
properties
IUPAC Name |
ethyl 4-[2-(dimethylamino)ethoxy]-3-oxobutanoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19NO4/c1-4-15-10(13)7-9(12)8-14-6-5-11(2)3/h4-8H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IBPFGEZQSPSYDT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(=O)COCCN(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70546107 | |
Record name | Ethyl 4-[2-(dimethylamino)ethoxy]-3-oxobutanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70546107 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
84157-65-3 | |
Record name | Ethyl 4-[2-(dimethylamino)ethoxy]-3-oxobutanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70546107 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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